Cas no 1803997-98-9 (2-(Difluoromethyl)pyridine-3-carboxamide)

• Product Name: 2-(Difluoromethyl)pyridine-3-carboxamide
• CAS No: 1803997-98-9
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• MDL: MFCD25476707
• CID: 4617744
• PubChem ID: 91926453
• Update Time: 2024-11-04

2-(Difluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)nicotinamide
• 2-(Difluoromethyl)pyridine-3-carboxamide
• AK304160
• AS-65326
• D83190
• 1803997-98-9
• 3-Pyridinecarboxamide, 2-(difluoromethyl)-
• AKOS025212304
• CS-0161422
• SCHEMBL17857938
• PILIHOOIKRRDRD-UHFFFAOYSA-N
• MFCD25476707

• MDL： MFCD25476707
• Inchi： 1S/C7H6F2N2O/c8-6(9)5-4(7(10)12)2-1-3-11-5/h1-3,6H,(H2,10,12)
• InChI Key： PILIHOOIKRRDRD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC=CN=1)F

Computed Properties

• Exact Mass: 172.04481914g/mol
• Monoisotopic Mass: 172.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 0.4